molecular formula C30H58CdO4 B8746450 Cadmium pentadecanoate CAS No. 63400-09-9

Cadmium pentadecanoate

Cat. No. B8746450
CAS RN: 63400-09-9
M. Wt: 595.2 g/mol
InChI Key: HCSDRWMPGKDJJE-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Cadmium pentadecanoate is a useful research compound. Its molecular formula is C30H58CdO4 and its molecular weight is 595.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cadmium pentadecanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cadmium pentadecanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

63400-09-9

Product Name

Cadmium pentadecanoate

Molecular Formula

C30H58CdO4

Molecular Weight

595.2 g/mol

IUPAC Name

cadmium(2+);pentadecanoate

InChI

InChI=1S/2C15H30O2.Cd/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17;/h2*2-14H2,1H3,(H,16,17);/q;;+2/p-2

InChI Key

HCSDRWMPGKDJJE-UHFFFAOYSA-L

Canonical SMILES

CCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCC(=O)[O-].[Cd+2]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cadmium oxide (0.127 g, 1 mmol) and tetradecylcarboxylic acid (0.500 g) were reacted at 220° C. for 10 min, cooled to 90° C., then a cadmium tetradecylcarboxylate (precursor) was formed. Into said system, toluene (10 ml), trioctylphosphine oxide (3.866 g) and trioctylphosphine (3.7 g) were added. Then, a 0.05 M aqueous solution of sodium sulfide (10 ml) was added. After the system was reacted at 90° C. for 3 h, a clear yellow sol containing CdS nanoparticle was obtained. Said sol has the typical exciton absorption peak of CdS nanoparticle, can result in a quantum size effect and emit a fairly strong blue light under the irradiation of a UV lamp.
Quantity
0.127 g
Type
reactant
Reaction Step One
Quantity
0.5 g
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.